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Compound of Interest

Compound Name: 4/'-BROMOACETOPHENONE-D7

CAS No.: 1219805-88-5

Cat. No.: B580897

Get Quote

-Halo Ketone (Lachrymator / Isotope Enriched)

Part 1: Executive Safety Summary
Immediate Action Required: This compound is a potent lachrymator (tear gas agent) and a

high-value deuterated standard.[1][2] Handling requires a balance of rigorous respiratory

protection to prevent incapacitation and strict moisture exclusion to preserve isotopic purity.[1]

[2]
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Parameter Critical Specification

Primary Hazard
Lachrymator (Severe eye/respiratory irritation),

Skin Corrosive.[1][2][3]

Isotopic Risk

H-D Exchange: Moisture will cause deuterium

loss at the

-carbon position.[1][2]

Engineering Control
Mandatory Fume Hood (Certified face velocity

>100 fpm).[1][2]

Hand Protection
Double Gloving Required. Inner: Laminate

(Silver Shield®); Outer: Nitrile.[1][2]

Eye Protection
Chemical Splash Goggles (Safety glasses are

insufficient against vapors).[1][2]

Part 2: Physicochemical Hazard Profile (The "Why")
To handle 4'-Bromoacetophenone-d7 safely, one must understand the dual nature of its risk:

Biological Toxicity and Chemical Instability.[1]

The Lachrymator Mechanism
4'-Bromoacetophenone is an

-halo ketone.[1][2] Unlike simple irritants, it functions as a potent alkylating agent.[1][2]

Mechanism: The carbon adjacent to the carbonyl group (holding the bromine) is highly

electrophilic.[1] Upon contact with mucous membranes (eyes/lungs), it alkylates the TRPA1

ion channels on sensory nerve endings.[1]

Consequence: This triggers an immediate, overwhelming pain response and lacrimation

(tearing) designed to incapacitate the user.[1] Standard safety glasses allow vapors to

bypass the lens and reach the eye; therefore, sealed goggles are non-negotiable.

Isotopic Integrity (The "d7" Factor)
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The "d7" designation indicates that all seven hydrogen atoms (4 on the ring, 3 on the methyl

group) have been replaced with deuterium.

The Risk: The deuterium atoms on the methyl group (

-position) are acidic (pKa ~19).[1][2] In the presence of ambient moisture (

) and trace acid/base catalysis, these Deuterium atoms will exchange with Hydrogen from
the air.

Operational Impact: Handling must occur in a desiccated environment (glovebox or Schlenk

line) to prevent the compound from degrading into a partially deuterated ("d6" or "d5")

mixture, rendering it useless for quantitative NMR or Mass Spectrometry standards.[1]

Part 3: PPE Selection Framework
The following matrix synthesizes barrier performance data for ketones and organic halides.

PPE Selection Table
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Protection Zone Recommended Gear Technical Justification

Respiratory

Fume Hood (Primary)

Contingency: Full-Face

Respirator with OV/P100

Cartridges.[1][2]

Lachrymators bypass half-

mask respirators via the eyes.

[1][2] A full facepiece is

required if hood containment is

breached.[1][2]

Hand (Inner)
Laminate Film (e.g., Silver

Shield® / 4H®)

Ketones degrade nitrile;

organic halides permeate

rubber.[1][2] Laminates offer

>480 min breakthrough time.

[1][2]

Hand (Outer) Nitrile (5-8 mil)

Provides dexterity and

mechanical protection for the

inner laminate glove.[1][2]

Change immediately upon

splash.[1][2]

Eye/Face
Unvented/Indirect Vent

Goggles

Prevents vapor diffusion to the

cornea.[1][2] Face shield

recommended for quantities

>5g.[1][2]

Body
Lab Coat (Cotton/Poly) +

Chemical Apron

Synthetic fabrics can melt into

skin if a reaction exotherms; an

apron prevents soak-through

of the alkylating agent.[1][2]

Visualization: Hierarchy of Controls
The following diagram illustrates the decision logic for safety barriers, prioritizing engineering

controls over PPE.
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Figure 1: Hierarchy of Controls. Note that PPE is the last line of defense; containment

(Engineering) is primary.

Part 4: Operational Workflow
Protocol A: Weighing & Transfer (Critical Step)
Deuterated solids are often fine, crystalline powders that are susceptible to static charge,

increasing the risk of aerosolization.
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Preparation: Place the balance inside the fume hood.[1][2] If the balance cannot be moved,

use a ductless hood or powder containment enclosure.[1]

Static Control: Use an ionizing bar or anti-static gun on the spatula and weighing boat.[1][2]

Transfer:

Do not use metal spatulas if the compound is potentially corrosive or if trace metal

analysis is required.[1][2] Use PTFE-coated tools.[1][2]

Keep the receiving vessel (e.g., volumetric flask) closed until the moment of transfer.

Decontamination: Immediately wipe the balance area with a tissue dampened in Ethanol,

then dispose of the tissue in a sealed solid waste container.[1][2]

Protocol B: Solubilization
Solvent Choice: Use anhydrous deuterated solvents (e.g.,

, DMSO-

) from ampoules to prevent moisture introduction.[1][2]

Vessel: Use septa-sealed vials. Inject solvent via syringe to minimize atmospheric exposure.

[1][2]

Part 5: Emergency Response & Disposal[2]
Spill Response Workflow
In the event of a spill outside the fume hood, immediate evacuation is often safer than

attempted cleanup due to the lachrymatory effects.
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Figure 2: Decision logic for spill response. Evacuation is mandatory for uncontained

lachrymator spills.

Decontamination Chemistry
Do not simply wipe with water.[1][2] To chemically neutralize the alkylating potential:
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Neutralizing Solution: A solution of 10% Sodium Carbonate (

) and 5% Sodium Sulfide (

) in water can help degrade

-halo ketones by nucleophilic attack, though this may generate odorous byproducts.[1][2]

Standard Cleanup: For small spills, absorb onto vermiculite/pads, place in a jar, and seal

immediately.[1]

Disposal[2][4]
Classification: Halogenated Organic Waste.[1][2]

Segregation: Do not mix with strong oxidizers or acids.[1][2][4]

Labeling: Clearly mark the waste tag with "LACHRYMATOR" to warn waste handling

personnel.

References
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Chemical Hazards: Lachrymators.[1][2] Centers for Disease Control and Prevention.[1][2]

[Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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